Cas no 28836-09-1 (9,11,15-Octadecatrienoicacid, 13-hydroperoxy-, (9Z,11E,15Z)-)

• Product Name: 9,11,15-Octadecatrienoicacid, 13-hydroperoxy-, (9Z,11E,15Z)-
• CAS No: 28836-09-1
• MF: C₁₈H₃₀O₄
• MW: 310.428406238556
• CID: 274380
• PubChem ID: 6440263
• Update Time: 2025-04-19

9,11,15-Octadecatrienoicacid, 13-hydroperoxy-, (9Z,11E,15Z)- Chemical and Physical Properties

Names and Identifiers

• 9,11,15-Octadecatrienoicacid, 13-hydroperoxy-, (9Z,11E,15Z)-
• 13-hydroperoxy-9,11,15-octadecatrienoic acid
• (9Z,11E,15Z)-13-hydroperoxy-9,11,15-octadecatrienoic acid
• 9,11,15-Octadecatrienoic acid, 13-hydroperoxy-, (E,Z,Z)-
• (9E,11E,15E)-13-hydroperoxyoctadeca-9,11,15-trienoic acid
• 28836-09-1
• (9z11e15z13s)-13-hydroperoxy-9,11,15-octadecatrienoic acid
• SCHEMBL4611998

• Inchi： 1S/C18H30O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h3,7,9,11-12,15,17,21H,2,4-6,8,10,13-14,16H2,1H3,(H,19,20)/b9-7+,11-3+,15-12+
• InChI Key： UYQGVDXDXBAABN-YPPMWDAJSA-N
• SMILES： OC(CCCCCCC/C=C/C=C/C(C/C=C/CC)OO)=O

Computed Properties

• Exact Mass: 310.2145
• Monoisotopic Mass: 310.214409
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 4.8

Experimental Properties

• Density: 1.016
• Boiling Point: 454.5°Cat760mmHg
• Flash Point: 154°C
• Refractive Index: 1.503
• PSA: 66.76